Cas no 1113102-07-0 (5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1113102-07-0
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD12196943
• CID: 2357990
• PubChem ID: 66524331
• Update Time: 2025-11-06

5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2,5-dicarboxylic acid 5-methyl ester
• Methyl imidazo[1,2-a]pyridine-2,5-dicarboxylate
• 5-methoxycarbonylimidazo[1,2-a]pyridine-2-carboxylic acid
• 5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid
• 1113102-07-0
• 2-(Methoxycarbonyl)imidazo[1,2-a]pyridine-5-carboxylic acid
• 2-(Methoxycarbonyl)imidazo[1,2-a]pyridine-5-carboxylicacid

• MDL： MFCD12196943
• Inchi： 1S/C10H8N2O4/c1-16-10(15)6-5-12-7(9(13)14)3-2-4-8(12)11-6/h2-5H,1H3,(H,13,14)
• InChI Key： FJJXEIZMUKLVJU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN2C(C(=O)O)=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 220.04840674Da
• Monoisotopic Mass: 220.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.9Ų

5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-(methoxycarbonyl)imidazo1,2-apyridine-2-carboxylic acid

Market Research and Analysis Report on 5-(methoxycarbonyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1113102-07-0)

The compound 5-(methoxycarbonyl)imidazo[1,2-a]pyridine-2-carboxylic acid, identified by the CAS number 1113102-07-0, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This report aims to provide a comprehensive analysis of its current market status, research advancements, and potential applications.

Recent studies have highlighted the compound's potential as a bioactive agent in various therapeutic areas. Its unique structural features make it a promising candidate for drug development, particularly in the treatment of neurodegenerative diseases and cancer. The molecule has shown significant activity in preclinical models, indicating its potential for further exploration in clinical trials.

Market demand for this compound is driven by its role as an intermediate in drug synthesis and its application in academic research. Key players in the global chemical industry are increasingly focusing on sourcing high-quality samples of this compound to meet the growing demand from pharmaceutical companies and research institutions.

The purpose of this analysis is to evaluate the current supply chain dynamics, identify key suppliers, and assess the procurement needs across different regions. By leveraging data from industry reports and academic publications, this report provides insights into the competitive landscape and future trends shaping the market for 5-(methoxycarbonyl)imidazo[1,2-a]pyridine-2-carboxylic acid.

Research methodologies employed include a thorough review of scientific literature to identify recent advancements in the synthesis and application of this compound. Additionally, market data was collected through industry surveys and interviews with key stakeholders to understand procurement patterns and pricing trends.

Results indicate a steady increase in demand for this compound, driven by its versatility in chemical synthesis and its promising therapeutic potential. The report also highlights emerging opportunities for collaboration between academia and industry to accelerate its translation into clinical applications.

In conclusion, 5-(methoxycarbonyl)imidazo[1,2-a]pyridine-2-carboxylic acid holds significant promise as a valuable asset in the chemical biology toolkit. Its continued exploration will undoubtedly contribute to advancements in drug discovery and development.